molecular formula C15H12O2 B8676988 Stilbene-2-carboxylic

Stilbene-2-carboxylic

Cat. No.: B8676988
M. Wt: 224.25 g/mol
InChI Key: MGJDPQKVELOHMT-UHFFFAOYSA-N
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Description

Stilbene-2-carboxylic is a useful research compound. Its molecular formula is C15H12O2 and its molecular weight is 224.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H12O2

Molecular Weight

224.25 g/mol

IUPAC Name

2-(2-phenylethenyl)benzoic acid

InChI

InChI=1S/C15H12O2/c16-15(17)14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-11H,(H,16,17)

InChI Key

MGJDPQKVELOHMT-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C=CC2=CC=CC=C2C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

20.7 g of sodium nitrite in 50 ml of water are added dropwise at 0°-5° C. to 41.1 g of anthranilic acid and 24 ml of conc. H2SO4 in 300 ml of water and the mixture is stirred at this temperature for 20 minutes. An excess of nitrite which may be present is destroyed by addition of sulphamic acid. The solution of the diazonium salt prepared in this way is added dropwise at about 60° C. to a rapidly stirred mixture of 62.4 g of styrene and 20 ml of water, and immediately after the start of addition the mixture is treated with 68 mg of Pd(OAc)2. After addition and evolution of gas are complete, the mixture is allowed to cool and the solid is filtered off with suction, washed with warm water and dried at 60° C. 62.5 g (93%) of stilbene-2-carboxylic acid of m.p. 158°-159° C. are obtained, Lit 158 -160° C., Chem. Ber. 27, 2506 (1894).
Quantity
20.7 g
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reactant
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41.1 g
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reactant
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24 mL
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reactant
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50 mL
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300 mL
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solvent
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62.4 g
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reactant
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20 mL
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solvent
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68 mg
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catalyst
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